Cas no 1799437-71-0 (Ethyl 2,6-dichloro-4-hydroxybenzoate)

• Product Name: Ethyl 2,6-dichloro-4-hydroxybenzoate
• CAS No: 1799437-71-0
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 4955956
• Update Time: 2025-05-26

Ethyl 2,6-dichloro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dichloro-4-hydroxybenzoate

• Inchi： 1S/C9H8Cl2O3/c1-2-14-9(13)8-6(10)3-5(12)4-7(8)11/h3-4,12H,2H2,1H3
• InChI Key： CNXRMONQGVVWMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)OCC)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 2,6-dichloro-4-hydroxybenzoate

Ethyl 2,6-Dichloro-4-Hydroxybenzoate: Chemical Profile and Applications

Ethyl 2,6-dichloro-4-hydroxybenzoate (CAS No. 1799437-71-0) is a versatile organic compound with significant applications in various fields. This compound, also known as Ethyl 2,6-dichloro-4-hydroxybenzoate, is a derivative of benzoic acid with specific substituents that confer unique chemical properties. The molecule consists of a benzoic acid backbone with ethyl ester group at the para position and two chlorine atoms at the ortho positions. This structure makes it highly reactive and suitable for a wide range of industrial and research applications.

Ethyl 2,6-dichloro-4-hydroxybenzoate has been extensively studied for its role in organic synthesis. Its ability to undergo various reactions, such as nucleophilic substitution and electrophilic aromatic substitution, makes it a valuable intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals and agrochemicals. For instance, researchers have explored its use as a precursor for synthesizing bioactive compounds with anti-inflammatory and antimicrobial properties.

The synthesis of Ethyl 2,6-dichloro-4-hydroxybenzoate involves multiple steps, including chlorination and esterification processes. The chlorination step is typically carried out under controlled conditions to ensure the formation of the desired di-substituted product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and better-quality products.

In terms of applications, Ethyl 2,6-dichloro-4-hydroxybenzoate finds extensive use in the pharmaceutical industry as an intermediate for synthesizing drugs targeting various diseases. For example, it has been employed in the development of antiviral agents and cancer therapeutic agents. Additionally, this compound is utilized in the agrochemical sector for producing pesticides and herbicides with enhanced efficacy and reduced environmental impact.

Recent research has also focused on the environmental impact of Ethyl 2,6-dichloro-4-hydroxybenzoate. Studies have shown that its degradation products are less harmful to aquatic life compared to traditional chemicals used in agriculture. This has led to increased interest in using this compound as a safer alternative in agrochemical formulations.

In conclusion, Ethyl 2,6-dichloro-4-hydroxybenzoate (CAS No. 1799437-71-0) is a multifaceted compound with promising applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis. With ongoing research into its properties and applications, this compound is expected to play an even more significant role in the development of novel drugs and agrochemicals.